1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]benzimidazole
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Description
1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]benzimidazole is a useful research compound. Its molecular formula is C10H6F6N2O and its molecular weight is 284.161. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification
One significant area of research involves the one-pot synthesis of benzimidazole derivatives. Feng-Yan Ge et al. (2007) developed a method for efficiently preparing 2-trifluoromethyl and 2-difluoromethyl substituted benzimidazole derivatives. This process involves a one-pot reaction leading to compounds that could be further modified for drug synthesis, indicating the importance of such compounds in the development of new pharmaceuticals (Ge et al., 2007).
Potential Biological Activities
Research into the biological activity of benzimidazole derivatives shows promise in various therapeutic areas. For instance, F. Hernández‐Luis et al. (2010) synthesized 2-(trifluoromethyl)-1H-benzimidazole derivatives and evaluated them against protozoan parasites and the nematode Trichinella spiralis, finding nanomolar activities against several protozoa and efficacy against T. spiralis in vitro and in vivo (Hernández‐Luis et al., 2010). This highlights the potential of such compounds in antiparasitic therapy.
Antimicrobial Properties
Another application is in the development of antimicrobial agents . Salahuddin et al. (2017) synthesized benzimidazole derivatives showing antimicrobial activity against various bacteria and fungi, indicating their potential in treating infectious diseases (Salahuddin et al., 2017).
Molecular Structure and Photophysical Studies
On the chemical front, studies on the molecular structure and photophysical properties of benzimidazole compounds, such as those by Vikas Padalkar et al. (2014), provide foundational knowledge that can be applied in materials science and nanotechnology. These researchers synthesized new benzimidazole derivatives and evaluated their antimicrobial activity as well as photophysical and thermal properties (Padalkar et al., 2014).
Properties
IUPAC Name |
1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F6N2O/c11-8(19-10(14,15)16)9(12,13)18-5-17-6-3-1-2-4-7(6)18/h1-5,8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFHTWBBBRNBAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2C(C(OC(F)(F)F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F6N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.